5-Amino-6-chloropyridine-3-carbonitrile

• IUPAC Name: 5-amino-6-chloropyridine-3-carbonitrile
• InChI: InChI=1S/C6H4ClN3/c7-6-5(9)1-4(2-8)3-10-6/h1,3H,9H2
• InChI Key: FAJCKRPVMJRUJX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)Cl)C#N
• Molecular Formula: C6H4ClN3
• Molecular Weight: 153.57 g/mol

Description

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed. This methodology has shown robustness, synthesizing ninety-three 5-aminoaryl pyridines and thirty-three 5-phenol pyridines.

Scientific Research Applications

Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives

5-Amino-6-chloropyridine-3-carbonitrile serves as a precursor in the synthesis of pyrazolo[3,4-d]pyrimidine derivatives. These derivatives have been explored for their antibacterial activity, highlighting the potential of 5-Amino-6-chloropyridine-3-carbonitrile in the development of new antimicrobial agents. Through a one-pot, three-component reaction, researchers have efficiently synthesized 4-amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives, which were further reacted with hydrazine hydrate to prepare 3-amino-6-aryl-2-phenylpyrazolo[3,4-d]pyrimidine derivatives. The antibacterial efficacy of these compounds was evaluated, demonstrating their potential in medical research and pharmaceutical applications S. Rostamizadeh et al., 2013.

Structural and Mechanistic Insights

The structural and mechanistic aspects of reactions involving 5-Amino-6-chloropyridine-3-carbonitrile derivatives have been studied, contributing to the understanding of their chemical behavior under various conditions. For example, research on the crystal structure and reaction mechanism of 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile with unsaturated carbonyl compounds has provided valuable insights into the chemical properties and reactivity of such compounds. This research enhances our understanding of the molecular structure and potential chemical transformations of 5-Amino-6-chloropyridine-3-carbonitrile derivatives Chuanxiang Liu et al., 2013.

Anti-Inflammatory and Antimicrobial Activities

Several studies have explored the anti-inflammatory and antimicrobial activities of pyrimidine derivatives synthesized from 5-Amino-6-chloropyridine-3-carbonitrile. These studies have led to the identification of compounds with significant biological activities, including anti-inflammatory and antimicrobial effects. The synthesis of novel pyrazolo[3,4-d]pyrimidines and their evaluation for anti-inflammatory activity using the carrageenan-induced paw oedema test in rats is one such example, illustrating the pharmaceutical potential of these compounds A. El-Dean et al., 2016.

Molecular Docking and Antimicrobial Screening

The antimicrobial activity of pyrimidine carbonitrile derivatives, including those synthesized from 5-Amino-6-chloropyridine-3-carbonitrile, has been further confirmed through molecular docking studies and in vitro testing against various bacterial and fungal strains. These studies provide a deeper understanding of the interaction between the synthesized compounds and microbial targets, offering insights into their potential as antimicrobial agents Radhika Bhat and N. Begum, 2021.